Cas no 1215596-09-0 (Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate)

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate is a specialized heterocyclic compound featuring both piperidine and oxazinanone moieties, protected by a tert-butoxycarbonyl (Boc) group. This structure enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical research. The Boc group provides stability and facilitates selective deprotection under mild acidic conditions, while the oxazinanone ring offers conformational rigidity, aiding in stereocontrol during synthetic transformations. Its high purity and well-defined reactivity make it valuable for constructing complex molecular architectures. The compound’s balanced lipophilicity and solubility further support its use in medicinal chemistry for scaffold diversification.

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate structure

1215596-09-0 structure

Product Name:Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate

CAS No:1215596-09-0

MF:C₁₆H₂₈N₂O₄

MW:312.404524803162

MDL:MFCD09991837

CID:4686510

Update Time:2025-07-10

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate
- SBB056071
- tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazaperhydroin-3-yl)piperidinecarboxylat e
- Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate
- MDL： MFCD09991837
- Inchi： 1S/C16H28N2O4/c1-15(2,3)22-13(19)17-8-6-12(7-9-17)18-10-16(4,5)11-21-14(18)20/h12H,6-11H2,1-5H3
- InChI Key： PHKPUBTYSVDHRF-UHFFFAOYSA-N
- SMILES： O1C(N(CC(C)(C)C1)C1CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 434
Topological Polar Surface Area: 59.1

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Security Information

Storage Condition：(BD497599)

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB541059-1 g	tert-Butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate; .	1215596-09-0	1g	€478.00	2022-03-01
abcr	AB541059-250mg	tert-Butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate; .	1215596-09-0	250mg	€300.90	2025-04-22
abcr	AB541059-500mg	tert-Butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate; .	1215596-09-0	500mg	€280.00	2023-09-01
abcr	AB541059-1g	tert-Butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate; .	1215596-09-0	1g	€779.90	2025-04-22
abcr	AB541059-100mg	tert-Butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate; .	1215596-09-0	100mg	€200.70	2025-04-22

Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate Related Literature

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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

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5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

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Additional information on Tert-Butyl 4-(5,5-Dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate

Tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(5,5-dimethyl-2-oxo-1,3-oxazinan-3-yl)piperidine-1-carboxylate, also known by its CAS number 1215596-09-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique molecular structure, which combines a piperidine ring system with a substituted oxazinane moiety and a tert-butyl ester group. The integration of these structural elements contributes to its diverse reactivity and functionality.

The synthesis of Tert-butyl 4-(5,5-dimethyl-2 oxo 1,3 oxazinan 3 yl)piperidine 1 carboxylate involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Recent advancements in asymmetric catalysis have enabled the production of enantiomerically enriched variants of this compound, which are particularly valuable in drug discovery and development.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that the oxazinane ring system can serve as a versatile scaffold for the construction of peptide mimetics and other biologically relevant compounds. For instance, studies published in Journal of Medicinal Chemistry highlight the potential of this compound as a precursor for developing inhibitors targeting key enzymes involved in neurodegenerative diseases.

The tert-butyl ester group attached to the piperidine ring not only enhances the compound's stability but also facilitates further functionalization. This feature makes it an attractive candidate for use in click chemistry and other modular assembly strategies. Moreover, the dimethyl substitution on the oxazinane ring imparts steric bulk, which can influence the compound's pharmacokinetic properties and bioavailability.

Recent computational studies have provided deeper insights into the electronic properties and conformational flexibility of Tert-butyl 4-(5,5-dimethyl -2 oxo -1,3 oxazinan -3 yl)piperidine -1 carboxylate. These findings have been instrumental in guiding the design of more efficient synthetic routes and optimizing its performance in biological assays.

In conclusion, Tert-butyl 4-(5,5-dimethyl -2 oxo -1,3 oxazinan -3 yl)piperidine -1 carboxylate (CAS No: 1215596 -09 -0) represents a valuable addition to the arsenal of advanced chemical building blocks. Its unique structure and versatile functional groups make it a compelling candidate for exploring new frontiers in drug discovery and materials science.